Cas no 4751-46-6 (N-naphthalen-1-yl-4,5-dihydro-1h-imidazol-2-amine)

N-Naphthalen-1-yl-4,5-dihydro-1H-imidazol-2-amine is a heterocyclic organic compound featuring a fused imidazoline ring linked to a naphthalene moiety. This structure imparts unique electronic and steric properties, making it valuable in coordination chemistry and as a potential ligand in catalytic systems. The compound's rigid aromatic framework enhances stability, while the imidazoline nitrogen atoms offer chelating capabilities for metal binding. Its synthesis typically involves condensation reactions, yielding high purity for research applications. The product is of interest in materials science and pharmaceutical research due to its potential as a building block for functionalized derivatives. Proper handling under inert conditions is recommended to preserve its reactivity.
N-naphthalen-1-yl-4,5-dihydro-1h-imidazol-2-amine structure
4751-46-6 structure
Product Name:N-naphthalen-1-yl-4,5-dihydro-1h-imidazol-2-amine
CAS No:4751-46-6
MF:C13H13N3
MW:211.262422323227
CID:1532445
PubChem ID:20866
Update Time:2025-11-05

N-naphthalen-1-yl-4,5-dihydro-1h-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-naphthalen-1-yl-4,5-dihydro-1H-imidazol-2-amine
    • N-(2-Imidazolin-2-yl)-1-naphthylamine
    • (4,5-dihydro-1H-imidazol-2-yl)-naphthalen-1-yl-amine
    • AC1L2H5O
    • 2-(1'-Naphtyl)iminoimidazolidine
    • 1-NAPHTHYLAMINE, N-(2-IMIDAZOLIN-2-YL)-
    • LS-95734
    • CTK1D6661
    • SureCN1741683
    • imidazolidin-2-ylidene-naphthalen-1-yl-amine
    • 2-(1-Naphthylamino)-2-imidazoline
    • SureCN4715719
    • TRAMAZOLINE IMPURITY A
    • N-(Naphthalen-1-yl)-4,5-dihydro-1H-imidazol-2-amine
    • DTXSID90197170
    • N-(2-imidazolidinylidene)-1-naphthalenamine
    • 4751-46-6
    • SCHEMBL1741683
    • N-naphthalen-1-yl-4,5-dihydro-1h-imidazol-2-amine
    • Inchi: 1S/C13H13N3/c1-2-6-11-10(4-1)5-3-7-12(11)16-13-14-8-9-15-13/h1-7H,8-9H2,(H2,14,15,16)
    • InChI Key: CVSIGGCDCSNCSY-UHFFFAOYSA-N
    • SMILES: N(C1=NCCN1)C1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 211.11109
  • Monoisotopic Mass: 211.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.4A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.23
  • Boiling Point: 377.6°C at 760 mmHg
  • Flash Point: 182.2°C
  • Refractive Index: 1.673
  • PSA: 36.42

N-naphthalen-1-yl-4,5-dihydro-1h-imidazol-2-amine Pricemore >>

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Additional information on N-naphthalen-1-yl-4,5-dihydro-1h-imidazol-2-amine

N-naphthalen-1-yl-4,5-dihydro-1H-imidazol-2-amine (CAS 4751-46-6): A Comprehensive Overview of Properties and Applications

N-naphthalen-1-yl-4,5-dihydro-1H-imidazol-2-amine (CAS 4751-46-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This heterocyclic compound features a naphthalene moiety fused with a dihydroimidazole ring, creating a molecular architecture that offers interesting properties for various scientific and industrial applications.

The compound's molecular formula is C13H13N3, with a molecular weight of 211.26 g/mol. Its structure combines the aromatic characteristics of naphthalene derivatives with the reactivity of imidazole-based compounds, making it particularly valuable in materials science and pharmaceutical research. Recent studies have shown that N-naphthalen-1-yl-4,5-dihydro-1H-imidazol-2-amine exhibits promising photophysical properties, which has led to increased interest in its potential applications in organic electronics and optoelectronic devices.

One of the most frequently searched questions about this compound relates to its synthesis methods. The typical preparation of CAS 4751-46-6 involves the condensation reaction between 1-naphthylamine and an appropriate imidazole precursor. Researchers have developed several optimized protocols that yield high purity N-naphthalen-1-yl-4,5-dihydro-1H-imidazol-2-amine with excellent reproducibility, making it increasingly accessible for various applications.

In the field of materials science, this compound has shown particular promise. Its extended π-conjugated system contributes to interesting electronic properties, and recent publications have explored its use as a building block for organic semiconductors. The compound's ability to form stable thin films has made it a candidate for applications in organic light-emitting diodes (OLEDs) and organic photovoltaic devices, aligning with current research trends in sustainable energy solutions.

The pharmaceutical industry has also shown interest in N-naphthalen-1-yl-4,5-dihydro-1H-imidazol-2-amine due to its structural similarity to known bioactive molecules. While not currently approved as an active pharmaceutical ingredient, its core structure appears in several pharmacologically active compounds, particularly those targeting neurological pathways. This has led to numerous patent applications exploring its potential therapeutic applications.

Analytical characterization of CAS 4751-46-6 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's purity and structural integrity, which are crucial for research and industrial applications. The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions.

From a commercial perspective, the global market for naphthalene-derived specialty chemicals like N-naphthalen-1-yl-4,5-dihydro-1H-imidazol-2-amine has been growing steadily. The compound's niche applications in advanced materials and its potential in life sciences have driven demand among research institutions and specialty chemical manufacturers. Current market analysis suggests increasing interest from Asia-Pacific regions, particularly in countries with strong pharmaceutical and electronics industries.

Environmental and safety considerations for handling CAS 4751-46-6 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when working with the substance in powder form. The compound's environmental fate and biodegradation profile are subjects of ongoing research, particularly in light of increasing regulatory focus on chemical sustainability.

Recent advancements in computational chemistry have enabled more detailed studies of N-naphthalen-1-yl-4,5-dihydro-1H-imidazol-2-amine's molecular properties. Density functional theory (DFT) calculations have provided insights into its electronic structure, charge distribution, and potential interaction sites, information that is valuable for designing derivatives with enhanced properties. These computational approaches have become increasingly important in the rational design of new materials and bioactive molecules.

The future outlook for CAS 4751-46-6 appears promising, with several research directions emerging. These include exploration of its use in metal-organic frameworks (MOFs), development of fluorescent probes based on its structure, and investigation of its potential in catalysis. The compound's versatility and the growing understanding of its properties suggest it will remain an important subject of research in multiple scientific disciplines for years to come.

For researchers and industry professionals seeking information about N-naphthalen-1-yl-4,5-dihydro-1H-imidazol-2-amine, it's important to consult recent scientific literature and patent databases to stay updated on the latest developments. The compound's unique characteristics continue to inspire innovative applications across chemistry, materials science, and related fields, making it a fascinating subject for both fundamental research and practical applications.

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